N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-ethyl-2-methoxybenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-5-ethyl-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C23H28N2O5S/c1-6-12-25-18-10-9-17(14-20(18)30-15-23(3,4)22(25)26)24-31(27,28)21-13-16(7-2)8-11-19(21)29-5/h6,8-11,13-14,24H,1,7,12,15H2,2-5H3
• InChI Key: FSZVUOKDYMYOBD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C
• Molecular Formula: C23H28N2O5S
• Molecular Weight: 444.5 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-ethyl-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H28N2O5S and its molecular weight is 444.55. The purity is usually 95%.
BenchChem offers high-quality N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-ethyl-2-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-ethyl-2-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The creation and structural elucidation of complex organic molecules, including sulfonamide derivatives, are foundational in chemical research. For example, the synthesis of new Schiff bases derived from sulfamethoxazole/sulfisoxazole and their metal complexes showcases a method for developing compounds with potential antimicrobial activities and carbonic anhydrase enzyme inhibitor effects (Alyar et al., 2018). These methodologies provide a basis for understanding how similar complex molecules, such as the one , might be synthesized and characterized.

Antimicrobial and Antifungal Activities

Research on the antimicrobial and antifungal properties of novel organic compounds is a significant area of study. For instance, the exploration of substituted indazole derivatives has revealed compounds with significant antiproliferative and apoptotic activities against human tumor cell lines, demonstrating the potential for these substances in developing new therapeutic agents (Abbassi et al., 2014). This line of inquiry is relevant for understanding the broader implications of researching complex sulfonamide derivatives in anticancer applications.

Optical and Electro-Optical Properties

Some complex organic molecules exhibit properties that make them suitable for applications in nonlinear optics and electro-optics. The synthesis and characterization of stilbazolium derivatives, for instance, have shown these compounds to have large nonlinear optical and electro-optical effects, useful for technological applications (Yang et al., 2005). This area of research can offer insights into how molecules like "N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-ethyl-2-methoxybenzenesulfonamide" might be applied beyond the pharmaceutical domain, perhaps in material sciences or as part of photonic devices.